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Compound of Interest

Compound Name: 2-Naphthamide

Cat. No.: B1196476

For researchers, scientists, and professionals in drug development, this document provides an
in-depth overview of 2-Naphthamide, a key chemical compound with significant potential in
medicinal chemistry. This guide covers its fundamental chemical properties, synthesis
protocols, and biological activities, with a focus on its emerging role in oncology.

Core Chemical Identity

2-Naphthamide is an organic compound structurally characterized by a naphthalene ring with
a carboxamide group attached at the second position.[1] This arrangement allows for various
chemical interactions, making it a valuable scaffold in the synthesis of pharmacologically active
molecules.[1][2]

Chemical Identifiers

The following table summarizes the key identifiers for 2-Naphthamide, including its CAS
number and common synonyms.
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Identifier Type Value

CAS Number 2243-82-5[3][4]

IUPAC Name naphthalene-2-carboxamide[3][4]
2-Naphthalenecarboxamide, 2-Naphthylamide,
Naphthalene-2-carboxamide, beta-

Synonyms

naphthylamide, beta-Naphthamide,
Naphthalene-2-carboxylic acid amide[1][3][4]

Molecular Formula

C12HsNO[1][3][4]

Molecular Weight 171.19 g/mol [3][4]
InChl Key JVXXKQIRGQDWOJ-UHFFFAOYSA-N[1][3][4]
SMILES C1=CC=C2C=C(C=CC2=C1)C(=0O)N[1][3][4]

Physicochemical Properties

2-Naphthamide typically presents as a white to off-white crystalline solid.[1] It is soluble in

organic solvents like ethanol and acetone, with limited solubility in water.[1] The presence of

the amide group allows for hydrogen bonding, which influences its physical properties such as

melting and boiling points.[1]

Property Value

Appearance White to light yellow powder or crystals
Melting Point 192-194 °CJ5]

Boiling Point 402 °C[5]

Density 1.203 g/cm3[5]

Flash Point 197 °C[5]

Purity >97.0% (HPLC)

Primary Hazards

Irritant. Harmful if swallowed, causes skin

irritation, and causes serious eye irritation.[3]
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Synthesis of 2-Naphthamide Derivatives

The synthesis of 2-Naphthamide derivatives is a key area of research, particularly for
generating novel compounds with enhanced biological activity. A notable method is the
microwave-assisted synthesis, which offers a rapid and efficient route.[2][6]

General Experimental Protocol: Microwave-Assisted
Synthesis

A multi-step microwave-assisted synthesis has been developed for novel 2-naphthamide
derivatives starting from dimethoxybenzaldehyde derivatives.[2] The following provides a
general overview of the key steps.

Step 1: Preparation of (E)-4-(Dimethoxyphenyl)-3-(ethoxycarbonyl)but-3-enoic Acid

o A mixture of diethyl succinate (10 mmol), the appropriate dimethoxybenzaldehyde (5 mmol),
potassium tert-butoxide (10 mmol), and tert-butanol (10 mL) is placed in a sealed reactor
vessel.[6]

e The reaction mixture is subjected to microwave irradiation for 15 minutes at 60°C (200 W)
with high-speed stirring.[6]

» Upon completion, the mixture is acidified with acetic acid.[6]

e The product is then extracted using ethyl acetate, and the solvent is removed to yield the
crude product.[6]

Step 2: Preparation of Ethyl 4-Acetoxy-dimethoxy-2-naphthoate

The product from the previous step (1 mmol) is mixed with sodium acetate (1 mmol) and
acetic anhydride (5 mmol) in a sealed reactor.[2]

e The mixture undergoes microwave irradiation for 10 minutes at 130°C (300 W) with vigorous
stirring.[2]

 After cooling, the excess acid is neutralized with a 15% NaOH solution.[2]

e The product is extracted with ethyl acetate, and the solvent is evaporated.[2]
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Step 3: Preparation of 4-Hydroxy-dimethoxynaphthalene-2-carboxylic Acid

The acetylated naphthoate (5 mmol) is dissolved in a mixture of 3M KOH solution (5 mL) and
95% ethanol (5 mL) in a sealed vessel.[2]

e The reaction is subjected to microwave irradiation for 15 minutes at 80°C (300 W) with high-
speed stirring.[2]

« Upon completion, the mixture is neutralized with a 10% HCI solution.[2]
o The final product is extracted with ethyl acetate, followed by solvent evaporation.[2]

Step 4: Amide Formation The resulting carboxylic acid can then be coupled with various
amines to yield the desired 2-naphthamide derivatives.
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Microwave-Assisted Synthesis of 2-Naphthamide Derivatives

Step 1: Stobbe Condensation

Dimethoxybenzaldehyde + Diethyl Succinate

,

Microwave Irradiation
(60°C, 15 min)

:

(E)-4-(Dimethoxyphenyl)-3-
(ethoxycarbonyl)but-3-enoic Acid

Step 2: Acetylation & Cyclization

Microwave Irradiation
(130°C, 10 min)

:

Ethyl 4-Acetoxy-dimethoxy-2-naphthoate

Step 3: Hydrolysis

Microwave Irradiation
(80°C, 15 min)

i Step 4: Amidation

4-Hydroxy-dimethoxynaphthalene

-2-carboxylic Acid Amine

i

2-Naphthamide Derivative

Click to download full resolution via product page

A flowchart of the microwave-assisted synthesis of 2-naphthamide derivatives.
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Biological Activity and Therapeutic Potential

Naphthamide and its derivatives have garnered significant interest in drug discovery due to
their diverse pharmacological activities.[2] A primary area of investigation is their potential as
anticancer agents, particularly as inhibitors of key signaling pathways involved in tumor growth
and angiogenesis.[2][7][8]

VEGFR-2 Inhibition

Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) is a crucial mediator of
angiogenesis, the process of forming new blood vessels, which is essential for tumor growth
and metastasis.[7] Inhibition of the VEGFR-2 signaling pathway is a promising strategy for
cancer therapy.[7][8] Several novel 2-naphthamide derivatives have been designed and
synthesized as potent VEGFR-2 inhibitors.[2][7]

The following table presents the in vitro inhibitory activity of selected 2-naphthamide
derivatives against VEGFR-2 and various cancer cell lines.

HepG2
C26 (Colon MCF7 (Breast
VEGFR-2 ICso . (Hepatocellula
Compound Carcinoma) ) Cancer) ICso
(M) r Carcinoma)
ICs0 (M) (uM)
ICs0 (M)
5b - 3.59 8.38 -
8b 0.384 2.97 7.12 -
Paclitaxel
- >PTX 2.85 5.75
(Control)
Sorafenib
0.069 - - -
(Control)

Data sourced
from a 2022
study on 2-
naphthamide

derivatives.[2]
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As the data indicates, compound 8b demonstrated potent inhibition of VEGFR-2 and significant
cytotoxic activity against the C26 and HepG2 cancer cell lines.[2] Its VEGFR-2 inhibitory
activity is particularly noteworthy, approaching that of the established inhibitor Sorafenib.[2]

VEGFR-2 Signaling Pathway Inhibition by 2-Naphthamide Derivatives

2-Naphthamide
Derivative

VEGF

Downstream| Signaling

Cell Proliferation Cell Migration Cell Survival

Angiogenesis

Click to download full resolution via product page

The inhibitory action of 2-naphthamide derivatives on the VEGFR-2 signaling pathway.

Other Biological Activities

Beyond oncology, the naphthamide scaffold is being explored for other therapeutic
applications. Some derivatives have shown promising results as antimicrobial agents,
exhibiting activity against both bacteria and fungi.[2] Additionally, the related class of
compounds, naphthalimides, are known to intercalate with DNA, a mechanism that contributes
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to their broad biological activities, including anticancer, antiviral, and anti-inflammatory
properties.[9][10]

Conclusion

2-Naphthamide is a versatile chemical entity with a well-defined profile and significant
therapeutic potential. Its core structure serves as a valuable starting point for the development
of novel drug candidates, particularly in the field of oncology through the inhibition of critical
pathways like VEGFR-2. The continued exploration of its synthesis and biological activities is
likely to yield new and effective therapeutic agents for a range of diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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